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Compound of Interest

Compound Name: Titanium tetraethoxide

Cat. No.: B144783

An In-depth Technical Guide to Titanium Tetraethoxide (CAS 3087-36-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium(lV) ethoxide, also known as titanium tetraethoxide (TET), is an organometallic
compound with the chemical formula Ti(OCzHs)a4.[1] Identified by the CAS number 3087-36-3,
this colorless to pale yellow liquid is a key precursor in materials science and a versatile
reagent in organic synthesis.[2][3][4] While its empirical formula is simple, its structure is more
complex, existing as a tetramer in its pure form.[5] Titanium tetraethoxide is highly reactive,
particularly with water, and is soluble in organic solvents.[5][6] Its primary application lies in the
sol-gel synthesis of titanium dioxide (TiO2) nanomaterials, which have widespread use in
photocatalysis, photovoltaics, and coatings.[2][7] It also serves as a Lewis acid catalyst in
various organic reactions, including esterification and transesterification.[1][7]

Properties of Titanium Tetraethoxide

The fundamental properties of titanium tetraethoxide are summarized below. Data has been
compiled from various chemical suppliers and databases.

General and Chemical Properties
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Property Value Reference(s)

CAS Number 3087-36-3 [1]I3]

Molecular Formula CsH2004Ti [3]

Linear Formula Ti(OC2Hs)4 [1]

Molecular Weight 228.11 g/mol [11[3]
Tetraethyl orthotitanate, Ethyl

Synonyms ) [31[5]
titanate

Purity >97% [3]

TiO2 Content 33% to 35% [2]

Physical Properties

Property Value Reference(s)
Colorless to yellowish clear

Appearance o [2][4]
liquid

Density 1.08 - 1.10 g/cm3 at 25 °C [1112]

Boiling Point 150-152 °C at 10 mmHg [1][6]

] ] -40 °C to 54 °C (Varies with
Melting Point [4115]

purity)

Refractive Index (n20/D)

1.505

[6]

Solubility

Soluble in organic solvents

[6]

Safety and Handling
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Property Value Reference(s)

Signal Word Warning [1]

H226 (Flammable liquid and
Hazard Statements vapor), H319 (Causes serious [1]14]

eye irritation)

Flash Point 42 °C (107.6 °F) - closed cup [1]

Keep container tightly closed
in a dry, well-ventilated place.

Storage [2][7]
Store away from heat, sparks,

and open flames.

Strong oxidizing agents, strong
Incompatibilities acids. Decomposes upon [6]

exposure to moisture.

UN Number 1993 [2]

Chemical Synthesis and Mechanisms
Synthesis of Titanium Tetraethoxide

Titanium tetraethoxide is typically synthesized by treating titanium tetrachloride with ethanol.
The reaction requires a base, such as triethylamine (EtsN), to neutralize the hydrochloric acid
(HCI) byproduct.[5]
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Synthesis of Titanium Tetraethoxide

Titanium Tetrachloride . Ethanol . Triethylamine
(TiCl4) (4 EtOH) (4 Et3N)

A/ Y

Titanium Tetraethoxide Triethylammonium Chloride
(Ti(OEY)4) (4 Et3NHCI)
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Titanium Tetraethoxide Sol-Gel Mechanism

Titanium Tetraethoxide
Ti(OR)s

Hydrolysis
(+ H20)

Hydroxylated Intermediate
HO-Ti(OR)s

Further
Hydrolysis

Condensation
(- H20 or ROH)

Ti-O-Ti Network
(Sol -> Gel)
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Experimental Workflow: TiO2 Nanoparticle Synthesis & Characterization

Titanium Tetraethoxide
+ Ethanol

Hydrolysis & Condensation
(Sol Formation)
Aging
(Gelation)
Drying
(Xerogel)

Calcination
(Crystalline Powder)

Crystal Phase orphology Particle Size Optical Properties
& Size & Structure & Shape & Band Gap

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [titanium tetraethoxide CAS number 3087-36-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144783#titanium-tetraethoxide-cas-number-3087-36-
3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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